Cas no 1053656-04-4 (1-(Isoquinolin-6-yl)propan-1-one)

• Product Name: 1-(Isoquinolin-6-yl)propan-1-one
• CAS No: 1053656-04-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1153354
• PubChem ID: 53403112
• Update Time: 2025-06-09

1-(Isoquinolin-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Isoquinolinyl)-1-propanone
• 1-(isoquinolin-6-yl)propan-1-one
• AKOS006304629
• SCHEMBL4407428
• 1053656-04-4
• DTXSID601303968
• 1-isoquinolin-6-ylpropan-1-one
• J-503563
• 1-(Isoquinolin-6-yl)propan-1-one

• Inchi： 1S/C12H11NO/c1-2-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h3-8H,2H2,1H3
• InChI Key： VQXGWKBBGDBTSY-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(Isoquinolin-6-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1053656-04-4 and Product Name: 1-(Isoquinolin-6-yl)propan-1-one

The compound CAS No. 1053656-04-4, chemically identified as 1-(Isoquinolin-6-yl)propan-1-one, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an is isoquinoline ring system with a propanone moiety, has garnered considerable attention due to its promising biological activities and potential therapeutic applications.

1-(Isoquinolin-6-yl)propan-1-one belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The isoquinoline scaffold, a fused benzene and pyridine ring system, is well-documented for its role in various bioactive natural products and synthetic drugs. Its incorporation into the molecular framework of 1-(Isoquinolin-6-yl)propan-1-one enhances the compound's potential to interact with biological targets, making it a valuable candidate for further investigation.

Recent research has highlighted the significance of 1-(Isoquinolin-6-yl)propan-1-one in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate multiple biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The propanone group in the molecule contributes to its solubility and bioavailability, which are critical factors in drug design. Additionally, the electronic properties of the isoquinoline ring facilitate interactions with enzymes and receptors, thereby enhancing its pharmacological efficacy.

In the realm of oncology, 1-(Isoquinolin-6-yl)propan-1-one has shown particular promise as an anti-cancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways such as MAPK and PI3K/Akt. The compound's ability to induce apoptosis in cancer cells while sparing healthy cells makes it an attractive candidate for further development into a chemotherapeutic drug. Furthermore, its mechanism of action suggests potential synergistic effects when combined with existing chemotherapeutic agents.

The pharmacokinetic profile of 1-(Isoquinolin-6-yl)propan-1-one is another area of interest. Its moderate lipophilicity and favorable metabolic stability suggest that it could be developed into a orally bioavailable drug. Pharmacokinetic studies have shown that the compound exhibits reasonable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. These findings are encouraging for the future clinical translation of 1-(Isoquinolin-6-yl)propan-1-one.

Beyond oncology, 1-(Isoquinolin-6-yl)propan-1-one has been explored for its potential in treating neurological disorders. Research has suggested that the compound can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neuroinflammation. These properties make it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurodegenerative pathways is crucial.

The synthesis of 1-(Isoquinolin-6-yl)propan-1-one represents another significant achievement in synthetic chemistry. The development of efficient synthetic routes has enabled researchers to produce the compound in scalable quantities, facilitating further biological testing and drug development efforts. Advances in synthetic methodologies have also allowed for structural modifications to be made, leading to analogs with enhanced biological activity.

In conclusion, CAS No. 1053656-04-4 and its corresponding product name 1-(Isoquinolin-6-y l)propan - 1 - one exemplify the intersection of innovative chemistry and biology in pharmaceutical research. The compound's unique structure, promising biological activities, and favorable pharmacokinetic properties position it as a compelling candidate for future therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential clinical uses, 1-(Isoquinolin - 6 - yl )propan - 1 - one is poised to make significant contributions to the field of medicinal chemistry.